Cas no 91245-68-0 (1-(2-methylphenyl)methylcyclopropan-1-amine)

• Product Name: 1-(2-methylphenyl)methylcyclopropan-1-amine
• CAS No: 91245-68-0
• MF: C₁₁H₁₅N
• MW: 161.243502855301
• CID: 1087854
• PubChem ID: 23106086
• Update Time: 2025-11-05

1-(2-methylphenyl)methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-Methylbenzyl)cyclopropanamine
• 1-(2-methylbenzyl)cyclopropanamine(SALTDATA: HCl)
• 1-(2-methylbenzyl)cyclopropylamine
• 1-(2-methylphenyl)methylcyclopropan-1-amine
• AKOS011971672
• SCHEMBL1824872
• 1-[(2-methylphenyl)methyl]cyclopropan-1-amine
• 1-(2-Methylbenzyl)cyclopropan-1-amine
• LXAZOYCJEVVBHV-UHFFFAOYSA-N
• CS-0281918
• EN300-1239547
• 91245-68-0
• 1-(2-methyl-benzyl)-cyclopropylamine
• DB-389380

• MDL： MFCD09888599
• Inchi： 1S/C11H15N/c1-9-4-2-3-5-10(9)8-11(12)6-7-11/h2-5H,6-8,12H2,1H3
• InChI Key： LXAZOYCJEVVBHV-UHFFFAOYSA-N
• SMILES： NC1(CC2C=CC=CC=2C)CC1

Computed Properties

• Exact Mass: 161.120449483g/mol
• Monoisotopic Mass: 161.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2-methylphenyl)methylcyclopropan-1-amine

Market Research and Analysis of 1-(2-methylphenyl)methylcyclopropan-1-amine (CAS No. 91245-68-0)

The compound 1-(2-methylphenyl)methylcyclopropan-1-amine, identified by the CAS number 91245-68-0, has garnered significant attention in the chemical and pharmaceutical industries due to its unique structural properties and potential applications in drug discovery and development. This research brief aims to provide an in-depth analysis of the current market landscape, including its synthesis, applications, and future prospects.

Recent studies have highlighted the importance of cyclopropane-containing compounds in medicinal chemistry, as they often exhibit favorable pharmacokinetic profiles and biological activities. The molecule 1-(2-methylphenyl)methylcyclopropan-1-amine is particularly interesting due to its rigid structure and potential for modulating protein-ligand interactions. Its synthesis has been optimized through various routes, including palladium-catalyzed coupling reactions and organocatalytic methods, ensuring scalability for industrial production.

Market demand for this compound is driven by its use as a building block in the synthesis of bioactive molecules. It has been employed in the development of inhibitors for kinases and other enzyme targets, showcasing its versatility in medicinal chemistry. Additionally, its application in combinatorial library design has further expanded its utility in high-throughput screening campaigns.

The global supply chain for 1-(2-methylphenyl)methylcyclopropan-1-amine is currently dominated by a few key suppliers who have established robust manufacturing processes. These suppliers cater to both academic research institutions and pharmaceutical companies, ensuring a steady supply of the compound for various R&D activities. However, rising raw material costs and regulatory scrutiny are posing challenges to the industry.

In terms of future directions, ongoing research is focused on enhancing the efficiency of synthesis pathways and exploring novel applications of this compound. Collaborative efforts between academia and industry are expected to drive innovation in this field, potentially leading to breakthroughs in drug development.